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Compound of Interest

Compound Name: H-Val-Obzl.HCl

Cat. No.: B555167 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of H-Val-Obzl.HCl (L-Valine

benzyl ester hydrochloride). The following procedures are designed to minimize risk and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Effective protection against potential exposure is critical. The following table summarizes the

recommended personal protective equipment when handling H-Val-Obzl.HCl, which is a white

to off-white crystalline powder.[1]
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Protection Type Equipment Specification Source

Eye/Face Protection Safety Goggles

Tightly fitting with

side-shields

conforming to EN 166

(EU) or NIOSH (US).

[2]

Eyeshields
Standard laboratory

eyeshields.

Skin Protection Gloves

Impermeable and

resistant to the

chemical.

Protective Clothing

Fire/flame resistant

and impervious

clothing.

[2]

Respiratory Protection Dust Mask/Respirator

Type N95 (US) or a

dust respirator should

be used, especially

when dust is

generated.

[1]

Full-face Respirator

Recommended if

exposure limits are

exceeded or irritation

occurs.

[2]

Operational Plan: Safe Handling Workflow
Adherence to a standardized workflow is crucial for minimizing exposure and preventing

contamination. This involves working in a well-ventilated area and avoiding the formation of

dust.[2][3]
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Safe Handling Workflow for H-Val-Obzl.HCl

1. Preparation

2. Handling

3. Post-Handling 4. Accidental Spill

Ensure proper ventilation 
(fume hood or local exhaust)

Don appropriate PPE

Weigh the required amount 
in a contained manner

Proceed to handling

Transfer to reaction vessel, 
avoiding dust generation

Tightly close the container

After use

Evacuate and ventilate area

In case of spill

Store in a cool, dry, 
and well-ventilated area

Clean work area and 
remove PPE correctly

Contain the spill

Sweep up solid material 
into a designated waste container

Clean the area with appropriate solvent

Click to download full resolution via product page
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First-Aid Measures
In the event of exposure, immediate action is necessary:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and plenty of water. Consult a physician if irritation persists.[2]

Eye Contact: Rinse eyes with pure water for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[2]

Disposal Plan
Proper disposal of H-Val-Obzl.HCl and any contaminated materials is imperative to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Unused H-Val-Obzl.HCl and materials used for spill cleanup (e.g., absorbent

pads) should be collected in a clearly labeled, sealed container.

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be placed in a

designated, sealed waste bag.

Disposal Procedure:

All waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[3] It is recommended to contact a licensed professional waste disposal

service to ensure proper disposal. Do not allow the chemical to enter drains or waterways.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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